
Stability and Storage of 4-
Formyltetrahydropyran: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Formyltetrahydropyran

Cat. No.: B1277957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Formyltetrahydropyran (also known as Tetrahydropyran-4-

carbaldehyde). Understanding the chemical stability of this versatile building block is critical for

ensuring its quality, efficacy, and safety in research and drug development applications. This

document outlines the known stability profile, potential degradation pathways, and detailed

experimental protocols for stability assessment.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Formyltetrahydropyran is provided in

Table 1. These properties are essential for its proper handling and storage.
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Property Value Reference

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

Appearance Colorless to light yellow liquid [2][3]

Boiling Point 166 - 166.5 °C [4]

Density 1.084 g/cm³ at 25 °C [4]

Flash Point 65 °C

Solubility
Soluble in organic solvents,

insoluble in water.
[4]

CAS Number 50675-18-8 [1]

Stability and Storage Conditions
Proper storage is crucial to maintain the integrity of 4-Formyltetrahydropyran. The compound

is sensitive to oxidation and may be susceptible to polymerization or other degradation

pathways if not stored correctly.

Recommended Storage:

Based on information from various suppliers and safety data sheets, the following storage

conditions are recommended to ensure the long-term stability of 4-Formyltetrahydropyran:

Temperature: Store in a cool, dry place. Specific recommendations range from refrigeration

(2-8 °C) to freezing (-20 °C) for long-term storage.[2][5]

Atmosphere: An inert atmosphere, such as argon or nitrogen, is recommended to prevent

oxidation.[5] Aldehydes are known to be sensitive to air.

Container: Keep the container tightly sealed to prevent exposure to moisture and air.

Light: Protect from light, which can catalyze degradation reactions.
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Incompatibilities: Keep away from heat, sparks, open flames, and strong oxidizing agents.[6]

Strong bases should also be avoided as they can catalyze aldol reactions or other

decompositions.[6]

Summary of Storage Recommendations:

Parameter Recommended Condition Rationale

Temperature
2-8 °C (short-term) or -20 °C

(long-term)

To minimize degradation

kinetics.

Atmosphere
Inert gas (e.g., Argon,

Nitrogen)

To prevent oxidation of the

aldehyde group.

Container
Tightly sealed, opaque

container

To protect from air, moisture,

and light.

Avoid
Heat, ignition sources, strong

oxidizing agents, strong bases

To prevent fire, explosive

vapor-air mixtures, and

chemical decomposition.[6][7]

Potential Degradation Pathways
While specific degradation pathways for 4-Formyltetrahydropyran are not extensively

documented in the literature, potential degradation mechanisms can be inferred based on the

chemical reactivity of the aldehyde functional group and the tetrahydropyran ring, as well as

studies on similar molecules like 4-Methyltetrahydropyran.[7][8]

Key Potential Degradation Routes:

Oxidation: The aldehyde group is susceptible to oxidation to the corresponding carboxylic

acid (Tetrahydropyran-4-carboxylic acid). This is a common degradation pathway for

aldehydes and can be initiated by atmospheric oxygen, especially in the presence of light or

metal catalysts.

Polymerization: Aldehydes can undergo self-condensation or polymerization reactions,

particularly in the presence of acidic or basic catalysts. This can lead to the formation of

oligomeric or polymeric impurities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://medcraveonline.com/JAPLR/forced-degradation-studies.html
https://medcraveonline.com/JAPLR/forced-degradation-studies.html
https://medcraveonline.com/JAPLR/forced-degradation-studies.html
https://www.researchgate.net/publication/353949879_Potential_Degradation_of_4-Methyltetrahydropyran_4-MeTHP_under_Oxidation_Conditions
https://www.benchchem.com/product/b1277957?utm_src=pdf-body
https://www.researchgate.net/publication/353949879_Potential_Degradation_of_4-Methyltetrahydropyran_4-MeTHP_under_Oxidation_Conditions
https://d-nb.info/1240345046/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cannizzaro Reaction: In the presence of a strong base, aldehydes lacking an alpha-

hydrogen can undergo a disproportionation reaction to yield a primary alcohol and a

carboxylic acid. While 4-Formyltetrahydropyran has alpha-hydrogens, base-catalyzed self-

condensation (aldol reaction) is more likely.

Ring Opening: Under harsh acidic or basic conditions, the ether linkage in the

tetrahydropyran ring could potentially be cleaved, although this is generally less likely under

typical storage conditions compared to reactions of the aldehyde group.

The following diagram illustrates the most probable degradation pathway via oxidation.

Potential Oxidation Pathway of 4-Formyltetrahydropyran

4-Formyltetrahydropyran

Tetrahydropyran-4-carboxylic acid

Oxidation

[O]
(e.g., Air, Light)
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Caption: Oxidation of 4-Formyltetrahydropyran to its carboxylic acid.

Experimental Protocols for Stability Testing
To thoroughly assess the stability of 4-Formyltetrahydropyran, a forced degradation study is

recommended. This involves subjecting the compound to a range of stress conditions to

identify potential degradation products and develop stability-indicating analytical methods. The
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following protocols are based on general guidelines for forced degradation studies and can be

adapted for 4-Formyltetrahydropyran.[4][6]

General Workflow for Forced Degradation Studies:

The diagram below outlines a typical workflow for conducting forced degradation studies.

Workflow for Forced Degradation Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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